Cas no 1216735-73-7 (Pyrrolidine-3-carboxylic acid trifluoroacetate)

• Product Name: Pyrrolidine-3-carboxylic acid trifluoroacetate
• CAS No: 1216735-73-7
• MF: C₇H₁₀F₃NO₄
• MW: 229.153812885284
• CID: 2617717
• Update Time: 2023-08-07

Pyrrolidine-3-carboxylic acid trifluoroacetate Chemical and Physical Properties

Names and Identifiers

• pyrrolidine-3-carboxylic acid,2,2,2-trifluoroacetic acid
• Pyrrolidine-3-carboxylic acid trifluoroacetate
• SBB053378
• 3-PYRROLIDINE CARBOXYLIC ACID;
• AM20100448
• Pyrrolidine-3-carboxylic acid--trifluoroacetic acid (1/1)
• pyrrolidine-3-carboxylic acid, 2,2,2-trifluoroacetic acid

• Inchi： 1S/C5H9NO2.C2HF3O2/c7-5(8)4-1-2-6-3-4;3-2(4,5)1(6)7/h4,6H,1-3H2,(H,7,8);(H,6,7)
• InChI Key： XMIQMMOCQFIYFM-UHFFFAOYSA-N
• SMILES： FC(C(=O)O)(F)F.OC(C1CNCC1)=O

Computed Properties

• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 186
• Topological Polar Surface Area: 86.6